3-(Biphenyl)zinc bromide chemical structure and properties
3-(Biphenyl)zinc bromide chemical structure and properties
Structure, Properties, and Application in Negishi Cross-Coupling
Part 1: Executive Technical Summary[1][2]
3-(Biphenyl)zinc bromide (also known as [1,1'-biphenyl]-3-ylzinc bromide) is an organozinc halide reagent used primarily in palladium-catalyzed Negishi cross-coupling reactions.[1] It serves as a nucleophilic source of the meta-biphenyl moiety, a "privileged structure" in medicinal chemistry known for occupying hydrophobic pockets in kinase inhibitors and GPCR ligands.
Unlike its organolithium or Grignard counterparts, this organozinc reagent exhibits high functional group tolerance, allowing for the late-stage functionalization of complex pharmaceutical intermediates containing sensitive groups like esters, nitriles, and ketones.
Chemical Identity & Disambiguation[1][3]
-
IUPAC Name: [1,1'-Biphenyl]-3-ylzinc bromide[1]
-
Precursor CAS: 2113-57-7 (3-Bromobiphenyl)
-
Reagent State: Typically generated in situ or supplied as a 0.5 M solution in THF.[1]
-
Molecular Formula: C₁₂H₉BrZn[1]
-
Molecular Weight: 314.50 g/mol
CRITICAL DISAMBIGUATION: Do not confuse this reagent with (Biphenyl-3-ylmethyl)zinc bromide (CAS 1379583-72-8), which contains a methylene (-CH₂-) spacer between the ring and the zinc atom.[1] This guide focuses on the aryl-zinc species (Zn directly attached to the ring).[1]
Part 2: Chemical Structure & Properties[1][2][3][4]
The reagent consists of a biphenyl ring system substituted at the meta (3-) position with a zinc bromide moiety. The C-Zn bond is significantly more covalent (approx. 30-40% ionic character) than C-Li or C-Mg bonds, which underpins its chemoselectivity.[1]
| Property | Specification |
| Appearance | Clear to slightly cloudy solution (typically in THF).[1] |
| Stability | Air and moisture sensitive.[1] Pyrophoric residue possible upon solvent evaporation.[1] |
| Solvent Compatibility | THF (preferred), 2-MeTHF, DMA/NMP (for specific activations). |
| Active Species | Exists in Schlenk equilibrium: |
| Titration Method | Iodine titration (lithium chloride mediated).[1] |
Part 3: Synthesis & Preparation Strategies
The preparation of 3-(Biphenyl)zinc bromide generally follows two distinct mechanistic pathways. The choice depends heavily on the functional groups present in the substrate.
Method A: Direct Insertion (The Knochel Method)
This is the preferred modern approach, utilizing LiCl to solubilize the organozinc species and clean the metal surface.
-
Mechanism: Oxidative addition of Zn(0) into the C-Br bond.[1]
-
Advantages: High functional group tolerance; avoids cryogenic temperatures.[1]
-
Reagents: Zinc dust, LiCl, THF, 1,2-dibromoethane (activator).
Method B: Transmetallation
Used when the precursor is an aryl iodide or when starting from a commercially available Grignard.[1]
-
Mechanism:
[1] -
Advantages: Rapid; quantitative conversion.[1]
-
Disadvantages: Lower functional group tolerance (due to the Grignard intermediate).[1][3]
Decision Matrix for Synthesis
The following diagram illustrates the logical flow for selecting the preparation method:
Figure 1: Synthetic decision tree for generating 3-(Biphenyl)zinc bromide based on substrate tolerance.
Part 4: Mechanistic Action (Negishi Coupling)
The core utility of 3-(Biphenyl)zinc bromide is its role in the Negishi Cross-Coupling catalytic cycle.
The Catalytic Cycle[7]
-
Oxidative Addition: The Pd(0) catalyst inserts into the Aryl-Halide (electrophile) bond.[1]
-
Transmetallation: The rate-determining step where the organic group (Biphenyl) transfers from Zinc to Palladium.[1] This step is often accelerated by the presence of salts (LiCl).[4]
-
Reductive Elimination: The C-C bond forms, releasing the biaryl product and regenerating Pd(0).
Figure 2: The Negishi catalytic cycle highlighting the entry point of the organozinc reagent.
Part 5: Experimental Protocols
Preparation via Direct Insertion (LiCl Mediated)
Based on Knochel's protocols.[3]
Reagents:
-
Zinc dust (1.5 equiv, <10 micron particle size preferred)
-
LiCl (1.5 equiv, anhydrous)
-
3-Bromobiphenyl (1.0 equiv)
-
THF (Anhydrous)
-
Activation agents: 1,2-Dibromoethane (5 mol%), TMSCl (1 mol%)
Procedure:
-
Drying: Flame-dry a Schlenk flask containing LiCl under high vacuum. Add Zinc dust and dry again at 150°C under vacuum for 2 hours. Cool to RT under Argon.
-
Activation: Add anhydrous THF. Add 1,2-dibromoethane and heat to reflux for 1 minute. Cool. Add TMSCl and stir for 5 minutes.
-
Insertion: Add 3-Bromobiphenyl dropwise. Stir at 25°C.
-
Monitoring: Monitor by GC-MS (quench aliquot with sat. NH₄Cl). Conversion is usually complete within 2-4 hours.[1]
-
Filtration: Allow solids to settle. Syringe off the supernatant solution.[1] This is your active reagent.[1]
Titration Protocol (Iodine Method)
Essential for determining exact molarity before coupling.
-
Weigh accurately approx.[1] 0.25 g of Iodine (I₂) into a dry vial.
-
Dissolve in 2 mL of 0.5 M LiCl in THF (dry).
-
Cool to 0°C.
-
Add the organozinc solution dropwise via a tared syringe until the brown iodine color persists (or disappears, depending on indicator method—standard method is disappearance of brown I₂ color if adding Zinc to Iodine).
-
Correction: Add Organozinc TO the Iodine solution.[1] The endpoint is the disappearance of the brown color (formation of colorless ZnI₂).
-
-
Calculation:
Part 6: Applications in Drug Discovery[1]
The 3-biphenyl motif is distinct from the 4-biphenyl (para) motif.[1]
-
Geometry: The meta linkage creates a "kinked" geometry (approx. 120° angle), allowing the molecule to fit into curved hydrophobic pockets of enzymes (e.g., Kinase hinge regions) that linear para-biphenyls cannot access.
-
Solubility: Meta-substituted biaryls often exhibit better solubility profiles than their para-analogs due to disrupted crystal packing.[1]
-
Case Use: Used in the synthesis of inhibitors for p38 MAP kinase and BACE1 (Alzheimer's research), where the biphenyl unit acts as a hydrophobic anchor.
References
-
Knochel, P. et al. (2006).[1][5] "Efficient Synthesis of Functionalized Organozinc Compounds by the Direct Insertion of Zinc into Organic Iodides and Bromides." Angewandte Chemie International Edition.
-
Negishi, E. (2011).[1][6] "Magical Power of Transition Metals: Past, Present, and Future (Nobel Lecture)." Angewandte Chemie International Edition.
-
Krasovskiy, A. & Knochel, P. (2006).[1][4][5] "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides." Angewandte Chemie.
-
Sigma-Aldrich. "Product Specification: (Biphenyl-3-ylmethyl)zinc bromide (Disambiguation Reference)."[1]
-
Rieke, R. D. (1989).[1] "Preparation of Organometallic Reagents Using Active Zinc." Science.
Sources
- 1. 3-Methoxybenzyl bromide 98 874-98-6 [sigmaaldrich.com]
- 2. 3-Biphenylmagnesium bromide | C12H9BrMg | CID 12794772 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. Reactivity Differences of Rieke Zinc Arise Primarily from Salts in the Supernatant, not in the Solids - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Efficient Synthesis of Functionalized Organozinc Compounds by the Direct Insertion of Zinc into Organic Iodides and Bromides [organic-chemistry.org]
- 6. Negishi Coupling [organic-chemistry.org]
